Cas no 1782367-50-3 ((1-ethyl-3-(pyridin-4-yl)-1H-pyrazol-5-yl)methanamine)

• Product Name: (1-ethyl-3-(pyridin-4-yl)-1H-pyrazol-5-yl)methanamine
• CAS No: 1782367-50-3
• MF: C₁₁H₁₄N₄
• MW: 202.255661487579
• CID: 5718579
• PubChem ID: 84761614
• Update Time: 2025-06-09

(1-ethyl-3-(pyridin-4-yl)-1H-pyrazol-5-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (1-ethyl-3-(pyridin-4-yl)-1H-pyrazol-5-yl)methanamine
• 1782367-50-3
• (2-ethyl-5-pyridin-4-ylpyrazol-3-yl)methanamine
• AKOS024193860
• F2198-0656
• 1H-Pyrazole-5-methanamine, 1-ethyl-3-(4-pyridinyl)-

• Inchi： 1S/C11H14N4/c1-2-15-10(8-12)7-11(14-15)9-3-5-13-6-4-9/h3-7H,2,8,12H2,1H3
• InChI Key： OVIMBBXLSDJAGV-UHFFFAOYSA-N
• SMILES： N1(CC)C(CN)=CC(C2C=CN=CC=2)=N1

Computed Properties

• Exact Mass: 202.121846464g/mol
• Monoisotopic Mass: 202.121846464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 56.7Ų

Experimental Properties

• Density: 1.19±0.1 g/cm3(Predicted)
• Boiling Point: 361.3±32.0 °C(Predicted)
• pka: 9.16±0.29(Predicted)

Additional information on (1-ethyl-3-(pyridin-4-yl)-1H-pyrazol-5-yl)methanamine

Introduction to (1-ethyl-3-(pyridin-4-yl)-1H-pyrazol-5-yl)methanamine and Its Significance in Modern Chemical Research

Compound with the CAS number 1782367-50-3 is a fascinating molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. The molecular structure of this compound, specifically (1-ethyl-3-(pyridin-4-yl)-1H-pyrazol-5-yl)methanamine, exhibits a unique combination of functional groups that make it a promising candidate for various applications. This introduction aims to delve into the properties, potential applications, and recent research findings associated with this compound.

The core structure of (1-ethyl-3-(pyridin-4-yl)-1H-pyrazol-5-yl)methanamine consists of a pyrazole ring substituted with an ethyl group at the 1-position, a pyridine ring at the 3-position, and an amine group at the 5-position. This arrangement of functional groups provides multiple sites for interaction with biological targets, making it a versatile scaffold for drug discovery. The presence of the pyridine ring, in particular, is noteworthy as it is known to enhance binding affinity and selectivity in many pharmacological applications.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. The compound 1782367-50-3 has emerged as a key player in this landscape due to its unique structural features. Studies have shown that the pyrazole moiety can interact with enzymes and receptors in a manner that is both specific and potent. This has led to its exploration as a lead compound in the development of drugs targeting various diseases.

One of the most exciting areas of research involving (1-ethyl-3-(pyridin-4-yl)-1H-pyrazol-5-yl)methanamine is its potential application in oncology. Recent studies have demonstrated that this compound can inhibit the activity of certain kinases involved in cancer cell proliferation. The pyridine and pyrazole rings are particularly effective in binding to these kinases, thereby disrupting their function and potentially leading to tumor regression. These findings have opened up new avenues for the development of targeted cancer therapies.

Another significant area where this compound has shown promise is in the treatment of neurological disorders. The ability of (1-ethyl-3-(pyridin-4-yl)-1H-pyrazol-5-yl)methanamine to interact with neurotransmitter receptors has been investigated extensively. Preliminary studies suggest that it can modulate the activity of receptors involved in mood regulation and cognitive function. This has implications for the development of novel treatments for conditions such as depression, anxiety, and neurodegenerative diseases.

The synthesis of 1782367-50-3 is another area that has seen considerable advancements. Researchers have developed efficient synthetic routes that allow for the scalable production of this compound. These methods often involve multi-step organic reactions that highlight the versatility of modern synthetic chemistry. The ability to produce this compound in high yields and purity is crucial for its further development and application in pharmaceuticals.

The pharmacokinetic properties of (1-ethyl-3-(pyridin-4-yl)-1H-pyrazol-5-yl)methanamine are also subjects of intense study. Understanding how this compound is absorbed, distributed, metabolized, and excreted by the body is essential for optimizing its therapeutic potential. Advanced computational methods, such as molecular modeling and simulations, have been employed to predict these properties accurately. These predictions guide experimental efforts and help in designing more effective derivatives.

In conclusion, compound CAS number 1782367-50-3, specifically identified as (1-ethyl-3-(pyridin-4-y l)-1H-pyrazol -5 -yl)methanamine, represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features make it a valuable scaffold for developing novel therapeutic agents with applications ranging from oncology to neurological disorders. Ongoing research continues to uncover new possibilities for this compound, underscoring its importance in modern drug discovery efforts.